Cas no 71501-27-4 (Benzene,1-chloro-2-[(2-chloroethyl)thio]-)

Benzene,1-chloro-2-[(2-chloroethyl)thio]- structure
71501-27-4 structure
Product Name:Benzene,1-chloro-2-[(2-chloroethyl)thio]-
CAS No:71501-27-4
MF:C8H8Cl2S
MW:207.120119094849
CID:571220
PubChem ID:99238
Update Time:2025-04-19

Benzene,1-chloro-2-[(2-chloroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2-[(2-chloroethyl)thio]-
    • 1-chloro-2-(2-chloroethylsulfanyl)benzene
    • 1-chloro-2-[(2-chloroethyl)thio]benzene
    • 1-Chloro-2-((2-chloroethyl)thio)benzene
    • AC1L40R8
    • AG-G-80233
    • CTK5D4400
    • EINECS 275-556-2
    • NSC202722
    • UNII-44W89E4LBZ
    • NSC 202722
    • NS00037226
    • 44W89E4LBZ
    • 71501-27-4
    • AKOS009114946
    • NSC-202722
    • BENZENE, 1-CHLORO-2-((2-CHLOROETHYL)THIO)-
    • DTXSID40221732
    • Inchi: 1S/C8H8Cl2S/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6H2
    • InChI Key: HYBSVQIBUYRISZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1SCCCl

Computed Properties

  • Exact Mass: 205.97254
  • Monoisotopic Mass: 205.9723768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 267.8°C at 760 mmHg
  • Flash Point: 113.4°C
  • Refractive Index: 1.587
  • PSA: 0
  • LogP: 3.67090
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